Cas no 834867-12-8 (2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-methyl-2-propenyl)-)

2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-methyl-2-propenyl)- structure
834867-12-8 structure
Product name:2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-methyl-2-propenyl)-
CAS No:834867-12-8
MF:C19H24O5
MW:332.39086
CID:671053
PubChem ID:12185444

2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-methyl-2-propenyl)-
    • [4,5,6,8-tetramethoxy-3-(2-methylprop-2-enyl)naphthalen-2-yl]methanol
    • 834867-12-8
    • DTXSID70479608
    • Inchi: InChI=1S/C19H24O5/c1-11(2)7-13-12(10-20)8-14-15(21-3)9-16(22-4)19(24-6)17(14)18(13)23-5/h8-9,20H,1,7,10H2,2-6H3
    • InChI Key: KECXBSUCLJNCRP-UHFFFAOYSA-N
    • SMILES: CC(=C)CC1=C(C2=C(C=C1CO)C(=CC(=C2OC)OC)OC)OC

Computed Properties

  • Exact Mass: 332.16237386g/mol
  • Monoisotopic Mass: 332.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 57.2Ų

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